Cas no 2498-41-1 (2'-Deoxy-5-methylcytidine-5'-monophosphate Disodium Salt)

2'-Deoxy-5-methylcytidine-5'-monophosphate Disodium Salt Properties

Names and Identifiers

• 5-Methyl-2'-deoxycytidine 5'-monophosphate
• 2'-DEOXY-5-METHYLCYTIDINE-5'-MONOPHOSPHATE DISODIUM SALT
• 5'-Cytidylic acid,2'-deoxy-5-methyl- (9CI)
• 2'-deoxy-5-methylcytidine 5'-monophosphate
• 5-methyl-2'-deoxy-[5']cytidylic acid
• 5-Methyl-2'-desoxy-[5']cytidylsaeure
• 5-Methyl-2'-desoxycytidin-5'-phosphat
• 5-Methyldeoxycytidine 5'-phosphate
• 5-Methyldeoxycytidine-5'-monophosphoric acid
• 5-Methyl-deoxycytidylic acid
• AC1L2SIG
• CHEBI:16764
• Deoxy-5-methyl-cytidin-5'-phosphat
• Deoxy-5-methylcytidylate
• Deoxy-5-methylcytidylic ac
• SureCN502418
• 2'-Deoxy-5-methylcytidine 5'-phosphate
• 5-Methyl dCMP
• 5-Methyldeoxycytidine monophosphate
• Deoxy-5-methylcytidylic acid
• 2'-deoxy-5-methyl-5'-cytidylic acid
• 5-METHYL-2'-DEOXY-CYTIDINE-5'-MONOPHOSPHATE
• C10H16N3O7P
• 5-mdCMP
• 5-Methyl-2'-deoxycytidine5'-monophosphate
• 2'-deoxy-5-methylcytidine 5'-(dihydrogen phosphate)
• 1941AB
• 5-methyl-2'-deoxycytidine monophosphate
• {[(2R,3S,5R)-5-(4-amino-5-methyl-2-oxo-1,2-dihydropyrimidin-1-yl)-3-hydroxyoxolan-2-yl]methoxy}phosphonic acid
• [(2R, 3S, 5R)-5-(4-amino-5-methyl-2-oxopyrimidin-1-yl)-3-hydroxyoxolan-2-yl]methyl dihydrogen phosphate
• 5-methyldeoxycytidine 5'-monophosphate
• NS00027782
• 2498-41-1
• SCHEMBL502418
• Q27102063
• ((2R,3S,5R)-5-(4-amino-5-methyl-2-oxopyrimidin-1(2H)-yl)-3-hydroxytetrahydrofuran-2-yl)methyl dihydrogen phosphate
• 5CM
• F87247
• CS-0450332
• AC-32429
• 5'-Cytidylic acid, 2'-deoxy-5-methyl-
• EINECS 219-690-1
• DTXSID90179693
• [(2R,3S,5R)-5-(4-amino-5-methyl-2-oxopyrimidin-1-yl)-3-hydroxyoxolan-2-yl]methyl dihydrogen phosphate
• C03495
• RGDVNLHBCKWZDA-XLPZGREQSA-N
• +Expand

• InChIKey： RGDVNLHBCKWZDA-XLPZGREQSA-N
• Inchi： 1S/C10H16N3O7P/c1-5-3-13(10(15)12-9(5)11)8-2-6(14)7(20-8)4-19-21(16,17)18/h3,6-8,14H,2,4H2,1H3,(H2,11,12,15)(H2,16,17,18)/t6-,7+,8+/m0/s1
• SMILES： P(=O)(O[H])(O[H])OC([H])([H])[C@]1([H])[C@]([H])(C([H])([H])[C@]([H])(N2C(N=C(C(C([H])([H])[H])=C2[H])N([H])[H])=O)O1)O[H]

Computed Properties

• Exact Mass: 321.07268
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 4
• Monoisotopic Mass: 321.072586
• Heavy Atom Count: 21
• Complexity: 543
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -3
• Topological Polar Surface Area: 155

Experimental Properties

• LogP: -0.52720
• PSA: 154.91
• Refractive Index: 1.717
• Boiling Point: 624.9°Cat760mmHg
• Melting Point: Not available
• Vapor Pressure: 0.0±4.1 mmHg at 25°C
• Flash Point: 331.7°C
• Solubility: Soluble (300 g/l) (25 º C),
• Density: 1.91±0.1 g/cm3 (20 ºC 760 Torr),